Cas no 108697-88-7 (3-phenylsulfanylbenzonitrile)

3-phenylsulfanylbenzonitrile structure
3-phenylsulfanylbenzonitrile structure
Product Name:3-phenylsulfanylbenzonitrile
CAS No:108697-88-7
MF:C13H9NS
MW:211.282261610031
CID:1186875
PubChem ID:11298792
Update Time:2025-04-20

3-phenylsulfanylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-phenylsulfanylbenzonitrile
    • AGN-PC-006A57
    • ACMC-20mbpr
    • 3-cyanophenyl phenyl sulfide
    • 3-(phenylthio)benzonitrile
    • CTK0G2656
    • SureCN4807913
    • 4-cyanophenyl phenyl sulfide
    • Benzonitrile, 3-(phenylthio)-
    • AGN-PC-006A57; ACMC-20mbpr; 3-cyanophenyl phenyl sulfide; 3-(phenylthio)benzonitrile; CTK0G2656; SureCN4807913; 4-cyanophenyl phenyl sulfide; Benzonitrile, 3-(phenylthio)-;
    • 108697-88-7
    • DTXSID40461611
    • 3-(PHENYLSULFANYL)BENZONITRILE
    • HS-4625
    • VWFUJPSACNEMJX-UHFFFAOYSA-N
    • SCHEMBL4807913
    • Inchi: 1S/C13H9NS/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-9H
    • InChI Key: VWFUJPSACNEMJX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 211.04567
  • Monoisotopic Mass: 211.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 23.79
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